Cas no 13669-70-0 (5-methyl-1-phenyl-3,4,5,6-tetrahydro-1H-2,5-benzoxazocine)
5-Methyl-1-phenyl-3,4,5,6-tetrahydro-1H-2,5-benzoxazocine is a heterocyclic compound featuring a benzoxazocine core, which is of interest in medicinal chemistry and pharmaceutical research due to its structural complexity and potential biological activity. The presence of both nitrogen and oxygen atoms within the eight-membered ring system offers versatility for further functionalization, making it a valuable intermediate in synthetic applications. Its rigid scaffold may contribute to selective binding properties, particularly in CNS-targeted drug discovery. The compound's stability and synthetic accessibility enhance its utility in developing novel pharmacophores. Researchers value this structure for its potential in exploring new therapeutic agents, particularly in neurological and psychiatric disorders.
13669-70-0 structure
Product Name:5-methyl-1-phenyl-3,4,5,6-tetrahydro-1H-2,5-benzoxazocine
5-methyl-1-phenyl-3,4,5,6-tetrahydro-1H-2,5-benzoxazocine Chemical and Physical Properties
Names and Identifiers
-
- 5-Methyl-1-phenyl-3,4,5,6-tetrahydro-1H-benzo[f][1,4]oxazocine
- NEFOPAM
- 3-methyl-7-phenyl-6-oxa-3-azabicyclo[6.4.0]dodeca-8,10,12-triene
- 3,4,5,6-tetrahydro-5-methyl-1-phenyl-1h-2,5-benzoxazocine
- 3,4,5,6-tetrahydro-5-methyl-1-phenyl-1h-5-benzoxazocine
- fenazoxine
- Nefopam HCL CP2000
- Nefopanhydrochloride
- NEFOPAMI HCL
- 5-methyl-1-phenyl-3,4,5,6-tetrahydro-1H-2,5-benzoxazocine
- 5-methyl-1-phenyl-3,4,5,6-tetrahydro-1H-2,5-benzoxazocine hydrochloride
- Nefopan
- HCL Nefopam
- Induced insect
- Nefopam (base and/or unspecified salts)
- NS00004218
- AB00052213_10
- HMS501D06
- SPBio_002198
- A807114
- SPBio_001492
- 5-methyl-1-phenyl-1,3,4,6-tetrahydro-2,5-benzoxazocine
- SCHEMBL23646
- CHEBI:88318
- AKOS016842440
- FT-0630408
- DTXSID2048535
- 3,4,5,6-Tetrahydro-5-methyl-2-phenyl-1H-2,5-benzoxazocine
- EN300-18537040
- Prestwick3_000229
- AB00052213
- NCGC00094906-07
- BSPBio_000277
- CCG-38969
- AB00052213_09
- Spectrum2_001416
- UNII-4UP8060B7J
- NEFOPAM [MI]
- KBio2_004424
- EINECS 237-148-2
- Prestwick1_000229
- IDI1_000384
- KBioGR_001501
- Oprea1_350502
- Nefopam (INN)
- AC-12146
- Spectrum_001376
- Spectrum3_000912
- BDBM50237616
- DivK1c_000384
- KBio2_001856
- 5-Methyl-1-phenyl-3,4,5,6-tetrahydro-1H-2,5-benzoxazocine #
- Nefopamum [INN-Latin]
- Spectrum5_001349
- HMS2092F11
- SR-01000388442-3
- RGPDEAGGEXEMMM-UHFFFAOYSA-N
- NCGC00094906-01
- NEFOPAM [WHO-DD]
- Spectrum4_001011
- KBioSS_001856
- 3,4,5,6-Tetrahydro-5-methyl-1-phenyl-1H-2,5-benzoxazocin
- CHEMBL465026
- KBio2_006992
- D08258
- J-006886
- KBio1_000384
- Pharmakon1600-01501137
- SBI-0051651.P002
- Nefopamum
- Prestwick0_000229
- AKOS001582723
- 4UP8060B7J
- Q599052
- BRD-A78877355-003-03-6
- BPBio1_000305
- NCGC00094906-03
- Nefopam [INN:BAN]
- SPECTRUM1501137
- NCGC00094906-02
- NEFOPAM [INN]
- HMS1921J03
- KBio3_001884
- DB12293
- Prestwick2_000229
- NSC757856
- 13669-70-0
- 1H-2,5-Benzoxazocine, 3,4,5,6-tetrahydro-5-methyl-1-phenyl-
- NINDS_000384
- Nefopam Hydrochloride
- STL483795
- BRD-A78877355-003-11-9
- BRD-A78877355-001-03-0
- DB-042351
-
- MDL： MFCD00056181
- Inchi： 1S/C17H19NO/c1-18-11-12-19-17(14-7-3-2-4-8-14)16-10-6-5-9-15(16)13-18/h2-10,17H,11-13H2,1H3
- InChI Key： RGPDEAGGEXEMMM-UHFFFAOYSA-N
- SMILES： O1CCN(C)CC2C=CC=CC=2C1C1C=CC=CC=1
Computed Properties
- Exact Mass: 253.14700
- Monoisotopic Mass: 253.146664
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.9
- Topological Polar Surface Area: 12.5
Experimental Properties
- Density: 1.0078 (rough estimate)
- Boiling Point: 369.526°C at 760 mmHg
- Flash Point: 109°C
- Refractive Index: 1.5400 (estimate)
- PSA: 12.47000
- LogP: 3.17590
5-methyl-1-phenyl-3,4,5,6-tetrahydro-1H-2,5-benzoxazocine Security Information
- Storage Condition：Sealed in dry,2-8°C
5-methyl-1-phenyl-3,4,5,6-tetrahydro-1H-2,5-benzoxazocine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-methyl-1-phenyl-3,4,5,6-tetrahydro-1H-2,5-benzoxazocine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM126850-1g |
5-methyl-1-phenyl-3,4,5,6-tetrahydro-1H-benzo[f][1,4]oxazocine |
13669-70-0 | 95% | 1g |
$282 | 2021-06-09 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N926195-250mg |
Nefopam |
13669-70-0 | >98% | 250mg |
￥4,260.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N926195-bulk |
Nefopam |
13669-70-0 | >98% | bulk |
￥POA | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N926195-10mg |
Nefopam |
13669-70-0 | >98% | 10mg |
￥520.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N926195-50mg |
Nefopam |
13669-70-0 | >98% | 50mg |
￥1,500.00 | 2022-09-01 | |
| Chemenu | CM126850-1g |
5-methyl-1-phenyl-3,4,5,6-tetrahydro-1H-benzo[f][1,4]oxazocine |
13669-70-0 | 95% | 1g |
$282 | 2022-06-13 | |
| Aaron | AR0012Y0-50mg |
1H-2,5-Benzoxazocine, 3,4,5,6-tetrahydro-5-methyl-1-phenyl- |
13669-70-0 | 98% | 50mg |
$211.00 | 2025-02-12 | |
| Aaron | AR0012Y0-10mg |
1H-2,5-Benzoxazocine, 3,4,5,6-tetrahydro-5-methyl-1-phenyl- |
13669-70-0 | 98% | 10mg |
$73.00 | 2025-02-12 | |
| Aaron | AR0012Y0-250mg |
1H-2,5-Benzoxazocine, 3,4,5,6-tetrahydro-5-methyl-1-phenyl- |
13669-70-0 | 98% | 250mg |
$589.00 | 2025-02-12 | |
| A2B Chem LLC | AA49372-1g |
1H-2,5-Benzoxazocine, 3,4,5,6-tetrahydro-5-methyl-1-phenyl- |
13669-70-0 | ≥98% | 1g |
$313.00 | 2024-04-20 |
5-methyl-1-phenyl-3,4,5,6-tetrahydro-1H-2,5-benzoxazocine Related Literature
-
1. Solid-state stereochemistry of nefopam hydrochloride, a benzoxazocine analgesic drugRobert Glaser,Gernot Frenking,Gilda H. Loew,David Donnell,Shmuel Cohen,Israel Agranat J. Chem. Soc. Perkin Trans. 2 1989 113
-
Dhevalapally B. Ramachary,Vidadala V. Narayana,M. Shiva Prasad,Kinthada Ramakumar Org. Biomol. Chem. 2009 7 3372
-
Zhilei Zhang,Dingyuan Ma,Xin Wang,Yanyun Wang,Yahong Li,Peiyin Yang,Yun Sun,Tao Jiang,Zhengfeng Xu Org. Biomol. Chem. 2021 19 5827
-
4. X-Ray crystallography studies and CP-MAS 13C NMR spectroscopy on the solid-state stereochemistry of diphenhydramine hydrochloride, an antihistaminic drugRobert Glaser,Knut Maartmann-Moe J. Chem. Soc. Perkin Trans. 2 1990 1205
-
Dhevalapally B. Ramachary,Sangeeta Jain Org. Biomol. Chem. 2011 9 1277
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